N-(Benzyloxycarbonyl)-L-beta-chloroalanine Benzyl Ester
N-(Benzyloxycarbonyl)-L-beta-chloroalanine Benzyl Ester
Brand Name:
Vulcanchem
CAS No.:
55822-82-7
VCID:
VC20759300
InChI:
InChI=1S/C18H18ClNO4/c19-11-16(17(21)23-12-14-7-3-1-4-8-14)20-18(22)24-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,20,22)/t16-/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)C(CCl)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C18H18ClNO4
Molecular Weight:
347.8 g/mol
N-(Benzyloxycarbonyl)-L-beta-chloroalanine Benzyl Ester
CAS No.: 55822-82-7
Cat. No.: VC20759300
Molecular Formula: C18H18ClNO4
Molecular Weight: 347.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 55822-82-7 |
|---|---|
| Molecular Formula | C18H18ClNO4 |
| Molecular Weight | 347.8 g/mol |
| IUPAC Name | benzyl (2R)-3-chloro-2-(phenylmethoxycarbonylamino)propanoate |
| Standard InChI | InChI=1S/C18H18ClNO4/c19-11-16(17(21)23-12-14-7-3-1-4-8-14)20-18(22)24-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,20,22)/t16-/m0/s1 |
| Standard InChI Key | JYSZSIWECWRSIF-INIZCTEOSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)[C@H](CCl)NC(=O)OCC2=CC=CC=C2 |
| SMILES | C1=CC=C(C=C1)COC(=O)C(CCl)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C(CCl)NC(=O)OCC2=CC=CC=C2 |
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